Cas no 29527-31-9 (4-Ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol)

4-Ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an ethyl group at the 4-position and a 4-methylphenyl group at the 5-position, along with a thiol functional group at the 3-position. This structure imparts significant reactivity, particularly in coordination chemistry and pharmaceutical applications, where it may serve as a ligand or intermediate. The presence of the thiol group enhances its potential for metal chelation and derivatization, while the aromatic and triazole moieties contribute to its stability and versatility in synthetic pathways. Its well-defined molecular framework makes it suitable for research in medicinal chemistry and material science.

4-Ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol structure

29527-31-9 structure

Product Name:4-Ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

CAS No:29527-31-9

MF:C₁₁H₁₃N₃S

MW:219.306020498276

MDL:MFCD03298214

CID:3057581

PubChem ID:693928

Update Time:2025-06-07

4-Ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
- VS-04978
- CCG-15888
- 4-Ethyl-5-(p-tolyl)-4H-1,2,4-triazole-3-thiol
- MLS000534806
- CHEMBL1411398
- AKOS001605197
- STK711727
- EU-0036346
- 4-ethyl-5-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- HMS2345D20
- AG-205/37047229
- EN300-110542
- Z57175982
- ALBB-003268
- BBL015595
- STK094125
- SR-01000415007
- SR-01000415007-1
- SCHEMBL1544438
- 29527-31-9
- 4-Ethyl-5-p-tolyl-4H-1,2,4-triazole-3-thiol
- SMR000142262
- G32625
- 4-ethyl-3-(4-methylphenyl)-1H-1,2,4-triazole-5-thione
- AKOS000100196
- 4-ethyl-5-(4-methylphenyl)-1,2,4-triazole-3-thiol
- MFCD03298214
- 4-ETHYL-3-(4-METHYLPHENYL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
- MDL： MFCD03298214
- Inchi： 1S/C11H13N3S/c1-3-14-10(12-13-11(14)15)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H,13,15)
- InChI Key： NEUNTOCSKRVRJI-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=CC(C)=CC=2)N1CC

Computed Properties

Exact Mass: 219.08301860Da
Monoisotopic Mass: 219.08301860Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 59.7Å²

4-Ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

4-Ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E572345-100mg	4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	29527-31-9		100mg	$ 50.00	2022-06-05
TRC	E572345-500mg	4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	29527-31-9		500mg	$ 185.00	2022-06-05
TRC	E572345-1g	4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	29527-31-9		1g	$ 275.00	2022-06-05
Chemenu	CM516288-1g	4-Ethyl-5-(p-tolyl)-4H-1,2,4-triazole-3-thiol	29527-31-9	97%	1g	$136	2022-09-29
Chemenu	CM516288-5g	4-Ethyl-5-(p-tolyl)-4H-1,2,4-triazole-3-thiol	29527-31-9	97%	5g	$407	2022-09-29
abcr	AB379371-500 mg	4-Ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	29527-31-9		500MG	€195.40	2023-02-03
abcr	AB379371-1 g	4-Ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	29527-31-9		1g	€239.00	2023-04-25
abcr	AB379371-5 g	4-Ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	29527-31-9		5g	€656.50	2023-04-25
abcr	AB379371-10 g	4-Ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	29527-31-9		10g	€1074.00	2023-04-25
Enamine	EN300-110542-0.05g	4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	29527-31-9	95.0%	0.05g	$36.0	2025-03-21